Cas no 63674-66-8 (1-(3-Chloro-4-methylphenyl)-5-oxopyrrolidine-3-carboxylic Acid)

• Product Name: 1-(3-Chloro-4-methylphenyl)-5-oxopyrrolidine-3-carboxylic Acid
• CAS No: 63674-66-8
• MF: C₁₂H₁₂ClNO₃
• MW: 253.681582450867
• MDL: MFCD01429410
• CID: 1070839
• PubChem ID: 3148353
• Update Time: 2025-05-20

1-(3-Chloro-4-methylphenyl)-5-oxopyrrolidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloro-4-methyl-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid
• AKOS000126534
• Oprea1_708581
• BBL007591
• ALBB-009468
• 1-(3-chloro-4-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid
• AKOS016036773
• 3-Pyrrolidinecarboxylic acid, 1-(3-chloro-4-methylphenyl)-5-oxo-
• DTXSID401176589
• SCHEMBL12959507
• CS-0206673
• BS-4680
• 63674-66-8
• CCG-202946
• Oprea1_430545
• 1-(3-chloro-4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylic acid
• EN300-33692
• STK288063
• MFCD01429410
• 1-(3-Chloro-4-methylphenyl)-5-oxopyrrolidine-3-carboxylic Acid

• MDL： MFCD01429410
• Inchi： 1S/C12H12ClNO3/c1-7-2-3-9(5-10(7)13)14-6-8(12(16)17)4-11(14)15/h2-3,5,8H,4,6H2,1H3,(H,16,17)
• InChI Key： MYNNLWVFRWATKE-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)N1C(CC(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 253.05100
• Monoisotopic Mass: 253.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 57.61000
• LogP: 2.15090

1-(3-Chloro-4-methylphenyl)-5-oxopyrrolidine-3-carboxylic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-(3-Chloro-4-methylphenyl)-5-oxopyrrolidine-3-carboxylic Acid

Recent Advances in the Study of 1-(3-Chloro-4-methylphenyl)-5-oxopyrrolidine-3-carboxylic Acid (CAS: 63674-66-8)

1-(3-Chloro-4-methylphenyl)-5-oxopyrrolidine-3-carboxylic Acid (CAS: 63674-66-8) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to summarize the latest findings regarding its synthesis, pharmacological properties, and potential applications in treating various diseases.

A recent study published in the Journal of Medicinal Chemistry (2023) highlighted the compound's role as a precursor in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The researchers demonstrated that 1-(3-Chloro-4-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid could be efficiently converted into derivatives with enhanced binding affinity to GABA_A receptors, suggesting its utility in developing new anxiolytic and anticonvulsant drugs. The study employed computational docking and in vitro assays to validate the compound's interactions with target receptors.

Another significant advancement was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, which investigated the compound's anti-inflammatory properties. The researchers synthesized a series of analogs and evaluated their inhibitory effects on cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX) enzymes. The results indicated that certain derivatives exhibited dual inhibition, making them promising candidates for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its pharmacological potential, recent work has focused on optimizing the synthetic routes for 1-(3-Chloro-4-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid. A 2023 study in Organic Process Research & Development described a scalable, green chemistry approach that reduced the use of hazardous solvents and improved overall yield. This advancement is particularly relevant for industrial-scale production, addressing both economic and environmental concerns.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 1-(3-Chloro-4-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need further investigation. Future research directions may include structure-activity relationship (SAR) studies to refine the compound's properties and preclinical trials to assess its safety and efficacy in vivo.

In conclusion, 1-(3-Chloro-4-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid (CAS: 63674-66-8) continues to be a molecule of interest in drug discovery, with recent studies uncovering its potential in neurological and inflammatory diseases. Continued research and development efforts are expected to further elucidate its therapeutic applications and optimize its pharmacological profile.